Cas no 68285-25-6 ((1S)-1-(2-fluorophenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-fluorophenyl)ethan-1-amine
• CAS No: 68285-25-6
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD03092994
• CID: 58746
• PubChem ID: 7023579
• Update Time: 2025-05-21

(1S)-1-(2-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Fluorophenyl)ethanamine
• (S)-1-(2-FLUOROPHENYL)ETHYLAMINE
• (1S)-1-(2-Fluorophenyl)ethylamine
• PC0612
• Benzenemethanamine,2-fluoro-a-methyl-, (S)-
• (1S)-1-(2-fluorophenyl)ethanamine
• (1S)-1-(2-fluorophenyl)ethan-1-amine
• C8H10FN
• PubChem15728
• DIWHJJUFVGEXGS-LURJTMIESA-N
• STL557330
• BBL103520
• (S)-2-Fluoro-alpha-methylbenzylamine
• (S)-1-(2-fluoro-phenyl)-ethylamine
• AB0026233
• ST2403
• SCHEMBL335364
• AKOS005258056
• PS-9385
• 68285-25-6
• (S)-1-(2-Fluorophenyl)ethylamine, ee 98%
• MFCD03092994
• DTXSID00427516
• (S)-1-(2-fluorophenyl)ethylamine, AldrichCPR
• EN300-112649
• CS-D0618
• S-OF-PEM
• (S)-1-(2-FLUOROPHENYL)ETHYLAMINE-HCl
• (1S)-1-(2-fluorophenyl)ethan-1-amine hydrochloride
• (S)-1-(2-fluorophenyl)ethan-1-amine

• MDL： MFCD03092994
• Inchi： 1S/C8H10FN/c1-6(10)7-4-2-3-5-8(7)9/h2-6H,10H2,1H3/t6-/m0/s1
• InChI Key： DIWHJJUFVGEXGS-LURJTMIESA-N
• SMILES： FC1C=CC=CC=1[C@H](C)N

Computed Properties

• Exact Mass: 139.08000
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.3

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 179.8℃ at 760 mmHg
• PSA: 26.02000
• LogP: 2.54570
• pka: 8.62±0.10(Predicted)

(1S)-1-(2-fluorophenyl)ethan-1-amine Security Information

• Signal Word：Danger
• Hazard Statement： H412
• Warning Statement： P273
• Hazard Category Code： 52
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (1S)-1-(2-fluorophenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(2-fluorophenyl)ethan-1-amine (CAS No. 68285-25-6): Properties, Applications, and Industry Insights

(1S)-1-(2-fluorophenyl)ethan-1-amine, with the CAS number 68285-25-6, is a chiral amine compound featuring a fluorinated aromatic ring. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The fluorophenyl group and chiral amine moiety contribute to its versatility in asymmetric synthesis, making it valuable for developing enantioselective catalysts and intermediates.

Recent trends in drug discovery highlight the growing demand for fluorinated compounds like (1S)-1-(2-fluorophenyl)ethan-1-amine, as fluorine incorporation often enhances metabolic stability and bioavailability. Researchers frequently search for "chiral amine synthesis methods" or "fluorinated pharmaceutical intermediates," reflecting industry interest in this compound class. The CAS 68285-25-6 specifically attracts queries related to "stereoselective reduction techniques" and "applications in CNS drug development," underscoring its relevance in modern medicinal chemistry.

From a synthetic chemistry perspective, the (1S)-enantiomer of this amine demonstrates distinct advantages in creating optically active compounds. Laboratories often explore "resolution methods for 1-(2-fluorophenyl)ethanamine" or "enantiomeric purity analysis" when working with this material. Advanced purification techniques such as chiral chromatography or diastereomeric salt formation are commonly employed to obtain high-purity (1S)-1-(2-fluorophenyl)ethan-1-amine, meeting the stringent requirements of pharmaceutical applications.

The compound's physicochemical properties, including its boiling point, solubility profile, and optical rotation, make it particularly useful in process chemistry. Industrial users frequently search for "large-scale production of fluorinated amines" or "green chemistry approaches" to optimize its synthesis. Recent publications have highlighted innovative routes using biocatalysis or continuous flow systems to produce CAS 68285-25-6 with improved atom economy and reduced environmental impact.

In material science applications, the fluorophenyl-ethylamine structure serves as a precursor for advanced polymers and liquid crystals. The compound's ability to influence molecular stacking and intermolecular interactions has led to investigations in "fluorinated materials for electronics" and "specialty coatings." These emerging applications complement its traditional uses in pharmaceutical intermediates, creating new market opportunities for (1S)-1-(2-fluorophenyl)ethan-1-amine suppliers.

Analytical characterization of CAS 68285-25-6 typically involves HPLC, NMR, and mass spectrometry techniques. Quality control protocols emphasize monitoring enantiomeric excess and residual solvent levels, addressing common purchaser concerns about "specification standards for chiral amines." Regulatory documentation for this compound includes detailed spectral data and stability studies, ensuring compliance with international chemical standards.

The commercial landscape for (1S)-1-(2-fluorophenyl)ethan-1-amine reflects broader trends in fine chemicals supply chains. With increasing focus on "sustainable chiral building blocks" and "custom synthesis solutions," manufacturers are developing more efficient production scales for CAS 68285-25-6. Market analysis indicates steady growth in demand, particularly from regions with strong generic drug development and specialty materials sectors.

Future research directions for this compound may explore its potential in catalysis or as a ligand in asymmetric transformations. The scientific community continues to investigate "structure-activity relationships of fluorinated amines" and "novel synthetic methodologies," ensuring (1S)-1-(2-fluorophenyl)ethan-1-amine remains at the forefront of organic chemistry innovation. Its combination of fluorine effects and chiral induction properties positions it as a valuable tool for addressing complex synthetic challenges.